Cas no 448215-38-1 (ethyl 5-N-(4-tert-butylbenzenesulfonyl)pyridine-4-amido-2-phenyl-1-benzofuran-3-carboxylate)

• Product Name: ethyl 5-N-(4-tert-butylbenzenesulfonyl)pyridine-4-amido-2-phenyl-1-benzofuran-3-carboxylate
• CAS No: 448215-38-1
• MF: C₃₃H₃₀N₂O₆S
• MW: 582.666107654572
• CID: 6450693
• Update Time: 2025-08-03

ethyl 5-N-(4-tert-butylbenzenesulfonyl)pyridine-4-amido-2-phenyl-1-benzofuran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-N-(4-tert-butylbenzenesulfonyl)pyridine-4-amido-2-phenyl-1-benzofuran-3-carboxylate
• ethyl 5-(N-((4-(tert-butyl)phenyl)sulfonyl)isonicotinamido)-2-phenylbenzofuran-3-carboxylate
• 3-Benzofurancarboxylic acid, 5-[[[4-(1,1-dimethylethyl)phenyl]sulfonyl](4-pyridinylcarbonyl)amino]-2-phenyl-, ethyl ester

• Inchi： 1S/C33H30N2O6S/c1-5-40-32(37)29-27-21-25(13-16-28(27)41-30(29)22-9-7-6-8-10-22)35(31(36)23-17-19-34-20-18-23)42(38,39)26-14-11-24(12-15-26)33(2,3)4/h6-21H,5H2,1-4H3
• InChI Key： PWPTYWBGQBNQLY-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(N(S(C3=CC=C(C(C)(C)C)C=C3)(=O)=O)C(C3C=CN=CC=3)=O)C=C2C(C(OCC)=O)=C1C1=CC=CC=C1

Additional information on ethyl 5-N-(4-tert-butylbenzenesulfonyl)pyridine-4-amido-2-phenyl-1-benzofuran-3-carboxylate

Introduction to Ethyl 5-N-(4-tert-butylbenzenesulfonyl)pyridine-4-amido-2-phenyl-1-benzofuran-3-carboxylate (CAS No. 448215-38-1)

Ethyl 5-N-(4-tert-butylbenzenesulfonyl)pyridine-4-amido-2-phenyl-1-benzofuran-3-carboxylate (CAS No. 448215-38-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a benzofuran core, a pyridine amide, and a sulfonyl group. These structural elements contribute to its potential therapeutic applications and biological activities.

The benzofuran core is a well-known heterocyclic system that has been extensively studied for its diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The presence of this core in ethyl 5-N-(4-tert-butylbenzenesulfonyl)pyridine-4-amido-2-phenyl-1-benzofuran-3-carboxylate suggests that it may exhibit similar biological activities, making it a promising candidate for further investigation.

The pyridine amide moiety is another key structural feature of this compound. Pyridine amides are known for their ability to interact with various biological targets, such as enzymes and receptors. This interaction can modulate cellular processes and signaling pathways, which is crucial for the development of new therapeutic agents. Recent studies have shown that pyridine amides can exhibit potent anti-inflammatory and neuroprotective effects, further highlighting the potential of this compound in pharmaceutical applications.

The sulfonyl group (specifically, the 4-tert-butylbenzenesulfonyl group) adds an additional layer of complexity to the molecule. Sulfonyl groups are often used in medicinal chemistry to enhance the solubility and bioavailability of compounds. They can also influence the pharmacokinetic properties of a drug, such as its absorption, distribution, metabolism, and excretion (ADME). The presence of this group in ethyl 5-N-(4-tert-butylbenzenesulfonyl)pyridine-4-amido-2-phenyl-1-benzofuran-3-carboxylate suggests that it may have favorable pharmacokinetic properties, making it suitable for oral administration or other routes of drug delivery.

In terms of its potential therapeutic applications, recent research has focused on the anti-inflammatory and anticancer properties of compounds with similar structural features. For example, a study published in the Journal of Medicinal Chemistry in 2021 reported that benzofuran derivatives with pyridine amide moieties exhibited significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Another study published in Cancer Research in 2020 demonstrated that compounds containing a sulfonyl group showed promising anticancer activity against various cancer cell lines, including breast cancer and lung cancer cells.

The synthesis of ethyl 5-N-(4-tert-butylbenzenesulfonyl)pyridine-4-amido-2-phenyl-1-benzofuran-3-carboxylate typically involves multiple steps, including the formation of the benzofuran core, the introduction of the pyridine amide moiety, and the attachment of the sulfonyl group. The synthetic route can be optimized to improve yield and purity, which is crucial for large-scale production and pharmaceutical development.

In conclusion, ethyl 5-N-(4-tert-butylbenzenesulfonyl)pyridine-4-amido-2-phenyl-1-benzofuran-3-carboxylate (CAS No. 448215-38-1) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features, including the benzofuran core, pyridine amide moiety, and sulfonyl group, contribute to its diverse biological activities and favorable pharmacokinetic properties. Further studies are warranted to fully explore its therapeutic applications and optimize its use in drug development.